N-Ethyl-N,4-dimethyl-2-piperidin-3-yl-1,3-oxazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-Ethyl-N,4-dimethyl-2-piperidin-3-yl-1,3-oxazole-5-carboxamide” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals . The compound also features an oxazole ring, which is a five-membered ring containing one oxygen atom and one nitrogen atom .
Molecular Structure Analysis
The compound’s molecular structure includes a piperidine ring and an oxazole ring, both of which are heterocyclic structures. The piperidine ring contains one nitrogen atom, while the oxazole ring contains one oxygen atom and one nitrogen atom .Scientific Research Applications
Antimicrobial and Antituberculosis Activity
Several studies have synthesized and evaluated the antimicrobial activities of compounds related to "N-Ethyl-N,4-dimethyl-2-piperidin-3-yl-1,3-oxazole-5-carboxamide." For instance, Fandaklı et al. (2012) investigated the reduction, Mannich reaction, and antimicrobial activity of new 1,2,4-triazol-3-one derivatives, demonstrating significant activity against test microorganisms compared with ampicillin (Fandaklı et al., 2012). Similarly, the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors by Jeankumar et al. (2013) showed promising results against all test strains, highlighting their potential as antituberculosis agents (Jeankumar et al., 2013).
Anti-Inflammatory and Analgesic Agents
Research by Abu‐Hashem et al. (2020) led to the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents. Their studies showed significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, suggesting these derivatives as potential therapeutic agents (Abu‐Hashem et al., 2020).
Antipsychotic Agents
Norman et al. (1996) synthesized and evaluated the activities of heterocyclic carboxamides as potential antipsychotic agents. Their investigation into various heterocyclic analogues demonstrated potent in vivo activities, indicating their usefulness as antipsychotic compounds (Norman et al., 1996).
Anticancer and Anti-5-Lipoxygenase Agents
The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents by Rahmouni et al. (2016) highlighted the cytotoxic and inhibitory activities of these compounds against HCT-116 and MCF-7 cell lines. Their work contributes to the development of new therapeutic agents for cancer treatment (Rahmouni et al., 2016).
Properties
IUPAC Name |
N-ethyl-N,4-dimethyl-2-piperidin-3-yl-1,3-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O2/c1-4-16(3)13(17)11-9(2)15-12(18-11)10-6-5-7-14-8-10/h10,14H,4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSQPWTKYLRUANB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)C(=O)C1=C(N=C(O1)C2CCCNC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.